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Compound of Interest

Compound Name: Thiacloprid-d4

Cat. No.: B571488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for Thiacloprid-d4, a

deuterated analog of the neonicotinoid insecticide Thiacloprid. Given that Thiacloprid-d4 is

primarily utilized as an internal standard in analytical chemistry, the handling procedures

outlined below are tailored for a laboratory setting. The toxicological and safety data for

Thiacloprid are presented as a baseline, as the isotopic labeling in Thiacloprid-d4 is not

expected to alter its chemical hazards significantly.

Physicochemical and Toxicological Data
A thorough understanding of the physical, chemical, and toxicological properties of

Thiacloprid-d4 is fundamental to its safe handling.

Physical and Chemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b571488?utm_src=pdf-interest
https://www.benchchem.com/product/b571488?utm_src=pdf-body
https://www.benchchem.com/product/b571488?utm_src=pdf-body
https://www.benchchem.com/product/b571488?utm_src=pdf-body
https://www.benchchem.com/product/b571488?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b571488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Formula C₁₀H₅ClD₄N₄S [1]

Molecular Weight 256.7 g/mol [1]

Appearance Yellowish crystalline powder [2]

Odor Odorless [2]

Melting Point 136 °C [2]

Boiling Point Decomposes >270 °C [2]

Water Solubility 185 mg/L at 20 °C [2]

Solubility

Slightly soluble in Chloroform,

Dichloromethane, and

Methanol (upon heating)

[1]

LogP (Octanol-Water Partition

Coefficient)
1.26 at 20 °C [2]

Vapor Pressure 6.0 x 10⁻¹² mm Hg at 20 °C [2]

Density 1.46 g/cm³ at 20 °C [2]

Stability

Stable under recommended

storage conditions.[2] Stable

for at least 4 years at -20°C.[1]

Toxicological Data
Metric Value Species Reference

LD₅₀ (Oral) 28 mg/kg Mouse [1]

LD₅₀ (Lethal Dose) 0.03 mg/kg
Drosophila

melanogaster
[1]

IC₅₀ (Nicotinic

Acetylcholine

Receptors)

2.7 nM
Drosophila

melanogaster
[1]
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Hazard Identification and Safety Precautions
Thiacloprid is classified as moderately hazardous by the World Health Organization.[2] The

primary hazards associated with Thiacloprid-d4, based on the data for Thiacloprid, include

acute toxicity if swallowed or inhaled, suspected carcinogenicity, and potential damage to

fertility or the unborn child.[3][4] It is also very toxic to aquatic life with long-lasting effects.[3]

Personal Protective Equipment (PPE)
Due to the potential hazards, stringent adherence to PPE protocols is mandatory.

PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber, butyl

rubber).[5][6]

To prevent dermal absorption,

which accounts for a significant

portion of pesticide exposure.

[7]

Eye Protection
Safety glasses with side

shields or goggles.[3][7]

To protect against accidental

splashes or dust particles.

Body Protection
Laboratory coat or disposable

coveralls.

To prevent contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[3][4] If dusts are generated, a

respirator is required.

To prevent inhalation of the

compound, which is harmful.[4]

Handling and Storage
Proper handling and storage are crucial to minimize exposure risk and maintain the integrity of

the compound.

Handling:

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[3][4]
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Avoid contact with skin and eyes.[2]

Avoid the formation and inhalation of dust.[2][4]

Work under a chemical fume hood.

Wash hands thoroughly after handling.[3][4]

Do not eat, drink, or smoke in the laboratory.[3][4]

Storage:

Store in a tightly closed container in a dry and well-ventilated place.[4]

Store locked up.[3][4]

Recommended storage temperature is -20°C.[1]

Keep away from food, drink, and animal feeding stuffs.[4]

Incompatible with strong acids, strong bases, and oxidizing agents.[4]

Experimental Protocols and Workflows
General Workflow for Handling Thiacloprid-d4 in an
Analytical Setting
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Preparation Handling

Analysis

Cleanup and Disposal

Don Appropriate PPE
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Wash Hands Thoroughly
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Caption: Workflow for the use of Thiacloprid-d4 as an analytical standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b571488?utm_src=pdf-body-img
https://www.benchchem.com/product/b571488?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b571488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[8]

Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. Remove

contaminated clothing. Seek medical attention.[8]

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.[8]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Call a physician or poison control center immediately.[3][8]

Spill:

Evacuate personnel to a safe area.

Wear appropriate PPE, including respiratory protection.[2]

Avoid dust formation.

Carefully sweep up and place in a suitable container for disposal.

Do not let the product enter drains.

Clean the affected area thoroughly.
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Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash Skin with Soap & Water Rinse Eyes with Water Do Not Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First aid response to Thiacloprid-d4 exposure.

Mechanism of Action and Signaling Pathway
Thiacloprid, and by extension Thiacloprid-d4, is a neonicotinoid insecticide that acts as an

antagonist at nicotinic acetylcholine receptors (nAChRs) in insects.[1] This binding blocks the

neurotransmitter acetylcholine from activating the receptor, leading to an overstimulation of the

nervous system, paralysis, and ultimately, death of the insect. Its selectivity for insect nAChRs

over mammalian receptors is a key feature of its mode of action.[1]
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Nicotinic Acetylcholine Receptor Signaling Pathway

Thiacloprid-d4
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Click to download full resolution via product page

Caption: Simplified signaling pathway of Thiacloprid-d4 at the nAChR.

Disposal Considerations
Waste generated from the use of Thiacloprid-d4 must be treated as hazardous waste.[8]

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[3][8] Do not allow the substance to enter waterways as

it is very toxic to aquatic life.[3][4]
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Conclusion
Thiacloprid-d4 is a valuable tool for analytical research, but it requires careful and informed

handling due to its potential health and environmental hazards. By adhering to the safety

precautions, PPE requirements, and emergency procedures outlined in this guide, researchers

can minimize their risk of exposure and ensure a safe laboratory environment. Always refer to

the most current Safety Data Sheet (SDS) for the specific product in use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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